Cas no 27746-11-8 ((N-1,N-1)-2-Trimethyl-1,4-benzenediamine)

• Product Name: (N-1,N-1)-2-Trimethyl-1,4-benzenediamine
• CAS No: 27746-11-8
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD09965938
• CID: 251383
• PubChem ID: 436365
• Update Time: 2025-04-19

(N-1,N-1)-2-Trimethyl-1,4-benzenediamine Chemical and Physical Properties

Names and Identifiers

• N1,N1,2-Trimethylbenzene-1,4-diamine
• (N-1,N-1)-2-Trimethyl-1,4-benzenediamine
• 1,4-Benzenediamine,N1,N1,2-trimethyl-
• 2-Methyl-4-amino-N,N-dimethylaniline
• Toluene-2,5-diamine,N2,N2-dimethyl- (6CI,8CI)
• N1,N1,2-trimethyl-1,4-benzenediamine
• SCHEMBL214484
• MFCD09965938
• EN300-36266
• 1-N, 1-N, 2-trimethylbenzene-1, 4-diamine
• DTXSID801021899
• AKOS005147694
• CS-0116643
• 4-amino-2-methyl-N,N-dimethyl aniline
• 27746-11-8
• (4-amino-2-methylphenyl)dimethylamine
• JHGFAGAHQPLGOQ-UHFFFAOYSA-N
• 1,4-Benzenediamine,N1,N1,2-trimethyl-(9CI)
• 1-N,1-N,2-trimethylbenzene-1,4-diamine
• CBA74611
• DB-130401
• G37338
• XH0559

• MDL： MFCD09965938
• Inchi： 1S/C9H14N2/c1-7-6-8(10)4-5-9(7)11(2)3/h4-6H,10H2,1-3H3
• InChI Key： JHGFAGAHQPLGOQ-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.029
• Boiling Point: 250.4°C at 760 mmHg
• Flash Point: 94.2°C
• Refractive Index: 1.595
• PSA: 29.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes